Cas no 89002-50-6 (3-methyl-3-(methylsulfanyl)butan-1-ol)

• Product Name: 3-methyl-3-(methylsulfanyl)butan-1-ol
• CAS No: 89002-50-6
• MF: C₆H₁₄OS
• MW: 134.239760875702
• MDL: MFCD22052981
• CID: 616605
• PubChem ID: 14759792
• Update Time: 2025-06-25

3-methyl-3-(methylsulfanyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 3-methyl-3-(methylthio)-
• 3-methyl-3-methylsulfanylbutan-1-ol
• 3-methyl-3-(methylsulfanyl)butan-1-ol
• starbld0043476
• 3-methyl-3-methylthio-1-butanol
• 89002-50-6
• EN300-2520848
• DTXSID70563672
• 3-Methyl-3-(methylthio)butan-1-ol

• MDL： MFCD22052981
• Inchi： 1S/C6H14OS/c1-6(2,8-3)4-5-7/h7H,4-5H2,1-3H3
• InChI Key： AQSMJMVQKRNPHD-UHFFFAOYSA-N
• SMILES： S(C)C(C)(C)CCO

Computed Properties

• Exact Mass: 134.07653624g/mol
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-methyl-3-(methylsulfanyl)butan-1-ol

Comprehensive Guide to 3-Methyl-3-(Methylsulfanyl)Butan-1-Ol (CAS No. 89002-50-6): Properties, Applications, and Industry Insights

3-Methyl-3-(methylsulfanyl)butan-1-ol (CAS No. 89002-50-6) is a sulfur-containing organic compound with a unique molecular structure that combines a hydroxyl group with a methylsulfanyl moiety. This versatile chemical has garnered significant attention in recent years due to its applications in fragrance formulation, flavor enhancement, and specialty chemical synthesis. The compound's distinct organoleptic properties make it particularly valuable in the creation of complex aromatic profiles for consumer products.

Recent trends in green chemistry and sustainable fragrance development have increased interest in compounds like 3-methyl-3-(methylsulfanyl)butan-1-ol. Many manufacturers are searching for "eco-friendly sulfur compounds" or "natural-like fragrance ingredients" that can reduce reliance on traditional petrochemical-derived materials. This compound's balanced molecular weight (146.25 g/mol) and moderate volatility position it as an interesting candidate for these applications.

The chemical's physicochemical properties include a boiling point of approximately 220-225°C and moderate water solubility, which contribute to its performance in various formulations. Researchers have noted its potential as a flavor modifier in food applications, particularly in creating "tropical fruit notes" or "meaty flavor profiles". These characteristics align with current consumer demands for "clean label ingredients" that can enhance taste without artificial additives.

In the personal care industry, 3-methyl-3-(methylsulfanyl)butan-1-ol has shown promise as a fixative agent in perfumes, helping to prolong fragrance longevity. This addresses a common consumer concern about "long-lasting natural scents". The compound's sulfur content contributes to interesting olfactory characteristics that perfumers describe as "green", "herbal", or with subtle "onion-like nuances" at higher concentrations.

From a synthetic chemistry perspective, the compound serves as a valuable building block for more complex molecules. Its structure allows for various chemical modifications, making it useful in pharmaceutical intermediate synthesis and agrochemical research. Recent patent literature reveals growing interest in its derivatives for "bioactive compound development" and "crop protection agents".

Quality control of 3-methyl-3-(methylsulfanyl)butan-1-ol typically involves gas chromatography analysis to ensure purity levels suitable for different applications. The fragrance industry generally requires ≥98% purity for premium products, while technical grades may be acceptable for other uses. Storage recommendations include protection from light and oxidation, which aligns with standard practices for sulfur-containing compounds.

Market analysis indicates growing demand for this chemical in Asia-Pacific regions, particularly for "luxury fragrance applications" and "functional flavor ingredients". Regulatory status varies by region, but the compound generally falls within approved limits for cosmetic ingredients when used at appropriate concentrations. Manufacturers are increasingly requesting "SDS for 3-methyl-3-(methylsulfanyl)butan-1-ol" to ensure compliance with workplace safety standards.

Future research directions may explore the compound's potential in "biocatalysis processes" and "green synthesis routes". Some academic studies have investigated enzymatic pathways for producing similar sulfur-containing alcohols, which could lead to more sustainable production methods. These developments align with the industry's focus on "carbon footprint reduction" in specialty chemical manufacturing.

For formulation chemists, understanding the solubility parameters and compatibility of 3-methyl-3-(methylsulfanyl)butan-1-ol with other ingredients is crucial. The compound demonstrates good miscibility with common fragrance solvents like dipropylene glycol and ethanol, but may require testing in specific systems. This practical knowledge addresses frequent searches for "how to use sulfur alcohols in formulations" and "compatibility charts for fragrance ingredients".

In conclusion, 3-methyl-3-(methylsulfanyl)butan-1-ol (CAS No. 89002-50-6) represents an interesting intersection of fragrance chemistry, flavor science, and specialty chemical applications. Its unique properties continue to inspire innovation across multiple industries, particularly as market trends emphasize sustainable ingredients and multifunctional additives. Ongoing research will likely uncover additional applications for this versatile compound in the coming years.